2,5-dichloro-N-((5-methylisoxazol-4-yl)methyl)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C10H8Cl2N2O2S/c1-5-6(4-14-16-5)3-13-10(15)7-2-8(11)17-9(7)12/h2,4H,3H2,1H3,(H,13,15)
• InChI Key: VEVKEWPLSYEHDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CNC(=O)C2=C(SC(=C2)Cl)Cl
• Molecular Formula: C10H8Cl2N2O2S
• Molecular Weight: 291.15 g/mol

Description

2,5-dichloro-N-((5-methylisoxazol-4-yl)methyl)thiophene-3-carboxamide, also known as DMTF, is a chemical compound that has been extensively studied for its potential use in scientific research. DMTF is a member of the thiophene family, which is known for its diverse range of biological and pharmacological activities. In

Scientific Research Applications

Synthesis of Novel Compounds

Research has focused on synthesizing novel compounds with potential biological activities. For instance, the synthesis of ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate and its derivatives demonstrates the ongoing interest in creating new molecules that could serve as lead compounds for drug development Tang Li-jua (2015). Similarly, the preparation of 3,5-disubstituted 1,2,4-thiadiazoles by oxidative dimerization of thioamides highlights the synthetic versatility and potential applications of these heterocycles in medicinal chemistry Y. Takikawa et al. (1985).

Antimicrobial Evaluation

The antimicrobial evaluation of synthesized compounds is a crucial step towards identifying new therapeutic agents. For example, the study on synthesis, characterization, antimicrobial evaluation, and docking studies of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides showcases the process of assessing the biological activity of novel compounds Sailaja Rani Talupur et al. (2021).